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Compound of Interest

Compound Name: 4-(Methylsulfonyl)benzaldehyde

Cat. No.: B046332

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical and chemical
properties of 4-(Methylsulfonyl)benzaldehyde, an important intermediate in the
pharmaceutical industry. The information is presented to be a valuable resource for
professionals engaged in research and development.

Chemical and Physical Properties

4-(Methylsulfonyl)benzaldehyde is an organic compound that is solid at room temperature,
appearing as a light yellow-beige to light brown crystalline powder[1][2][3]. Its structure consists
of a benzene ring substituted with both an aldehyde and a methylsulfonyl group. This
substitution, particularly the polar sulfonyl group, significantly influences its physical properties,
leading to strong intermolecular interactions[2].

Table 1: General Chemical Properties and ldentifiers
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Property Value Source(s)
CAS Number 5398-77-6 [LI21IBA1BI6I 7181911 0]
Molecular Formula CsHsOs3S [L12][3][5][7]
Molecular Weight 184.21 g/mol (11315117111 1]
4-
IUPAC Name [9]
(methylsulfonyl)benzaldehyde
4-Formylphenyl methyl
Synonyms sulphone, 4- [11[2][4]1[5]16]
Mesylbenzaldehyde
PSVPUHBSBYJSMQ-
InChl Key [1][3]

UHFFFAOYSA-N

Table 2: Physical Properties

Property Value Source(s)
Melting Point 155-161 °C [11131[12]
160 °C [8]

160.0 to 164.0 °C [4]

Boiling Point

288.16 °C (rough estimate)

[1]3]

378.3 + 34.0 °C at 760 mmHg

[8]

Density

1.289 + 0.06 g/cm?3

1.3761 (rough estimate)

[1]3]

Flash Point 242.1 £18.3°C
Light yellow-beige to light

Appearance brown crystalline powder or [1112][3]
crystals

Stability Hygroscopic [11[3]
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Solubility

The solubility of 4-(Methylsulfonyl)benzaldehyde has been studied in various organic

solvents. It is generally soluble in chloroform and methanol[1][3]. A detailed study investigated

its solubility in nine different organic solvents at temperatures ranging from 283.15 to 318.15 K.

The solubility was found to increase with temperature in all tested solvents[13][14]. The mole

fraction solubility follows the order: acetone > acetonitrile > acetic acid > methanol > ethanol >

toluene > 1-butanol > 1-propanol > 2-propanol[13][14]. The high solubility in acetone is

attributed to the structural similarity, particularly the presence of a carbonyl group, which aligns

with the "like-dissolves-like" principle[13].

Table 3: Solubility in Various Solvents

Solvent Solubility Source(s)

Chloroform Soluble [11[3]

Methanol Soluble [1][3]
Highest solubility among

Acetone [13][14]
tested solvents

Acetonitrile High solubility [13][14]

Acetic Acid High solubility [13][14]

Ethanol Moderate solubility [13][14]

Toluene Moderate solubility [13][14]

1-Butanol Lower solubility [13][14]

1-Propanol Lower solubility [13][14]
Lowest solubility among tested

2-Propanol [13][14]
solvents

Water Soluble [1]

Experimental Protocols

3.1. Synthesis of 4-(Methylsulfonyl)benzaldehyde
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A common method for the synthesis of 4-(Methylsulfonyl)benzaldehyde involves the
oxidation of 4-(methylthio)benzaldehyde[15][16].

e Step 1: Synthesis of 4-(methylthio)benzaldehyde. p-Chlorobenzaldehyde is reacted with an
agueous solution of sodium methyl mercaptide in the presence of a phase-transfer catalyst,
such as tetrabutylammonium chloride[15][16]. The reaction mixture is heated to 50-60 °C.
The completion of the reaction is monitored by TLC until the p-chlorobenzaldehyde spot
disappears. After the reaction, the layers are separated to obtain the crude p-methylthio
benzaldehyde[15][16].

o Step 2: Oxidation to 4-(Methylsulfonyl)benzaldehyde. The crude 4-
(methylthio)benzaldehyde is then oxidized using hydrogen peroxide in the presence of
sulfuric acid and an oxidation catalyst like manganous sulfate[15][16]. The 4-
(methylthio)benzaldehyde is added dropwise to a mixture of hydrogen peroxide, sulfuric acid,
and the catalyst while controlling the temperature. The resulting 4-
(Methylsulfonyl)benzaldehyde is then purified[15][16].

3.2. Determination of Solubility

The solubility of 4-(Methylsulfonyl)benzaldehyde in various solvents was determined using a
static equilibrium method[13][14].

An excess amount of 4-(Methylsulfonyl)benzaldehyde is added to a known mass of the
solvent in a jacketed glass vessel.

e The mixture is continuously stirred and maintained at a constant temperature using a
circulating water bath.

» After reaching equilibrium (typically after several hours), the stirring is stopped, and the
solution is allowed to settle.

o Asample of the supernatant liquid is withdrawn using a preheated syringe, filtered to remove
any solid particles, and weighed.

e The concentration of 4-(Methylsulfonyl)benzaldehyde in the sample is determined by a
suitable analytical method, such as high-performance liquid chromatography (HPLC)[14].
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Visualization of Synthetic Pathway

The following diagram illustrates the two-step synthesis of 4-(Methylsulfonyl)benzaldehyde
from p-chlorobenzaldehyde.

Hydrogen Peroxide
+

Sulfuric Acid

¥
Oxidation Catalyst

4-(methylthio)benzaldehyde 4-(Methylsulfonyl)benzaldehyde

Step T Nucleaphilic Substtation

Click to download full resolution via product page

Caption: Synthetic pathway of 4-(Methylsulfonyl)benzaldehyde.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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